Cas no 2248391-00-4 (Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate)

• Product Name: Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• CAS No: 2248391-00-4
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6335868
• PubChem ID: 137935465
• Update Time: 2025-09-27

Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• ethyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• EN300-6496774
• EN300-39870153
• 2248391-00-4

• Inchi： 1S/C13H19N3O3/c1-3-18-11(17)13-6-12(7-13,8-14)19-10(13)9-4-15-16(2)5-9/h4-5,10H,3,6-8,14H2,1-2H3
• InChI Key： JYTOCEOQPHMGRK-UHFFFAOYSA-N
• SMILES： O1C(C2C=NN(C)C=2)C2(C(=O)OCC)CC1(CN)C2

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 79.4Ų

Additional information on Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate

Research Brief on Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS: 2248391-00-4)

The compound Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS: 2248391-00-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic derivative, characterized by its unique oxabicyclo[2.1.1]hexane scaffold, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its application in the development of small-molecule inhibitors targeting specific enzymatic pathways, particularly in oncology and inflammatory diseases.

One of the most notable advancements in the research of this compound is its role in the design of selective kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various cancers. The structural features of Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, including the aminomethyl and pyrazole moieties, provide a versatile platform for medicinal chemists to optimize binding affinity and selectivity. Recent in vitro studies have demonstrated its efficacy in inhibiting specific kinase targets, with IC50 values in the nanomolar range, highlighting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, this compound has also been explored for its potential in modulating immune responses. The presence of the 1-methylpyrazol-4-yl group is particularly noteworthy, as pyrazole derivatives are known to interact with various immune-related targets, including Toll-like receptors (TLRs) and inflammasomes. Preliminary data from animal models suggest that derivatives of this compound can attenuate inflammatory responses, making it a candidate for the treatment of autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes to Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate have also been a subject of recent research. Efficient and scalable synthetic methodologies have been developed, leveraging modern catalytic techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation. These advancements not only facilitate the production of this compound in larger quantities but also enable the exploration of structural analogs with potentially improved pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. However, the growing body of research on Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate underscores its significance as a valuable tool in drug discovery and a potential therapeutic agent in its own right.

In conclusion, the ongoing research on Ethyl 1-(aminomethyl)-3-(1-methylpyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS: 2248391-00-4) highlights its multifaceted applications in chemical biology and pharmaceutical development. Its unique structural features and promising biological activities make it a compound of considerable interest for future studies aimed at addressing unmet medical needs in oncology and inflammation.